Cas no 2227641-15-6 (2-bromo-4-chloro-6-(1S)-1-hydroxyethylphenol)

2-bromo-4-chloro-6-(1S)-1-hydroxyethylphenol structure
2227641-15-6 structure
Product Name:2-bromo-4-chloro-6-(1S)-1-hydroxyethylphenol
CAS No:2227641-15-6
MF:C8H8BrClO2
MW:251.504920959473
CID:5934815
PubChem ID:165966382
Update Time:2023-12-28

2-bromo-4-chloro-6-(1S)-1-hydroxyethylphenol Chemical and Physical Properties

Names and Identifiers

    • 2-bromo-4-chloro-6-(1S)-1-hydroxyethylphenol
    • 2-bromo-4-chloro-6-[(1S)-1-hydroxyethyl]phenol
    • 2227641-15-6
    • EN300-1922583
    • Inchi: 1S/C8H8BrClO2/c1-4(11)6-2-5(10)3-7(9)8(6)12/h2-4,11-12H,1H3/t4-/m0/s1
    • InChI Key: AHUCYSATIRJGBD-BYPYZUCNSA-N
    • SMILES: BrC1=CC(=CC(=C1O)[C@H](C)O)Cl

Computed Properties

  • Exact Mass: 249.93962g/mol
  • Monoisotopic Mass: 249.93962g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 40.5Ų

2-bromo-4-chloro-6-(1S)-1-hydroxyethylphenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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2-bromo-4-chloro-6-[(1S)-1-hydroxyethyl]phenol
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Enamine
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Enamine
EN300-1922583-0.05g
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